Positional Isomer Lipophilicity: 1-Indenyl vs. 2-Indenyl
The 1-indenyl substitution pattern in the target compound results in a lower computed logP (XLogP3 = 1.6) compared to its 2-indenyl positional isomer (XLogP3 = 1.8). [1][2] This demonstrates that the attachment point of the amino-alcohol chain on the indane scaffold directly modulates the molecule's overall lipophilicity, a key determinant in a compound's ADME profile. The target compound is measurably less lipophilic than its 2-substituted analog.
| Evidence Dimension | Computed LogP (XLogP3-AA) |
|---|---|
| Target Compound Data | 1.6 |
| Comparator Or Baseline | 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol (2-indenyl isomer): 1.8 |
| Quantified Difference | The target compound is 0.2 logP units less lipophilic. |
| Conditions | XLogP3-AA algorithm computed by PubChem. |
Why This Matters
For scientific selection, a difference of 0.2 logP units is significant in medicinal chemistry and can translate to a substantial change in membrane permeability and metabolic clearance, making the 1-indenyl isomer the preferred choice for programs targeting specific optimal lipophilicity ranges.
- [1] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 60885904, 1-[(2,3-Dihydro-1H-inden-1-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/60885904. View Source
- [2] National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 65104203, 1-[(2,3-Dihydro-1H-inden-2-yl)amino]-2-methylpropan-2-ol. https://pubchem.ncbi.nlm.nih.gov/compound/65104203. View Source
